Cas no 886503-29-3 (3-CHLORO-5-(TRIFLUOROMETHOXY)BENZONITRILE)

• Product Name: 3-CHLORO-5-(TRIFLUOROMETHOXY)BENZONITRILE
• CAS No: 886503-29-3
• MF: C₈H₃ClF₃NO
• MW: 221.563731431961
• MDL: MFCD06660309
• CID: 3142852
• PubChem ID: 17750737
• Update Time: 2025-04-21

3-CHLORO-5-(TRIFLUOROMETHOXY)BENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5-(TRIFLUOROMETHOXY)BENZONITRILE
• MFCD06660309
• AS-36615
• 886503-29-3
• RXIPYHUMXOYSSB-UHFFFAOYSA-N
• CS-0319228
• SCHEMBL352310
• AKOS015956856

• MDL： MFCD06660309
• Inchi： 1S/C8H3ClF3NO/c9-6-1-5(4-13)2-7(3-6)14-8(10,11)12/h1-3H
• InChI Key： RXIPYHUMXOYSSB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 220.9855259g/mol
• Monoisotopic Mass: 220.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33Ų

3-CHLORO-5-(TRIFLUOROMETHOXY)BENZONITRILE Security Information

• PackingGroup：III

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds